3-Tert-butyl-5-cyclopropoxybenzonitrile

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-tert-butyl-5-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C14H17NO/c1-14(2,3)11-6-10(9-15)7-13(8-11)16-12-4-5-12/h6-8,12H,4-5H2,1-3H3
• InChI Key: DYCSFCKOFXZMMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C#N)OC2CC2

Description

3-Tert-butyl-5-cyclopropoxybenzonitrile is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a nitrile (-CN) at position 1, a tert-butyl group (-C(CH₃)₃) at position 3, and a cyclopropoxy (-O-C₃H₅) moiety at position 4. The nitrile group adds polarity and electronic effects, making the compound a candidate for applications in pharmaceuticals or agrochemicals, where such substituents are often leveraged for binding or metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-5-cyclopropoxybenzonitrile typically involves the following steps:

• Formation of the Benzonitrile Core: : The benzonitrile core can be synthesized through the reaction of a suitable benzene derivative with a nitrile group. This can be achieved using methods such as the Sandmeyer reaction, where an aryl diazonium salt reacts with copper(I) cyanide to form the aryl nitrile.

• Introduction of the Tert-butyl Group: : The tert-butyl group can be introduced through Friedel-Crafts alkylation, where tert-butyl chloride reacts with the benzonitrile in the presence of a Lewis acid catalyst such as aluminum chloride.

• Cyclopropoxy Group Addition: : The cyclopropoxy group can be introduced via nucleophilic substitution, where a suitable cyclopropyl halide reacts with the benzonitrile derivative in the presence of a base such as sodium hydride.

Industrial Production Methods

Industrial production of 3-Tert-butyl-5-cyclopropoxybenzonitrile may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles may be employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-5-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the cyclopropoxy group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in dry ether or hydrogen gas with a palladium catalyst.

Substitution: Sodium hydride in an aprotic solvent like dimethylformamide.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Derivatives with different functional groups replacing the cyclopropoxy group.

Scientific Research Applications

3-Tert-butyl-5-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-5-cyclopropoxybenzonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Receptor Interaction: Modulating receptor activity, leading to changes in cellular signaling.

Reactive Intermediates: Formation of reactive intermediates that can interact with biomolecules, leading to therapeutic or toxic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

However, comparisons can be drawn with compounds sharing similar substituents or frameworks, such as tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate hydrochloride (). Below is a detailed analysis:

Property	3-Tert-butyl-5-cyclopropoxybenzonitrile (Hypothetical Data)	Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate hydrochloride ()
Molecular Formula	C₁₄H₁₉NO (calculated)	C₁₁H₂₁ClN₂O₂
Molecular Weight	~217 g/mol	249 g/mol
Key Functional Groups	Nitrile, tert-butyl, cyclopropoxy	Carbamate, spirocyclic amine, hydrochloride salt
Solubility	Likely low in water (non-polar substituents dominate)	Provided as 10 mM solution (polar carbamate and hydrochloride enhance solubility)
Storage Conditions	Likely stable at RT*	Requires refrigeration (2–8°C)
Applications	Potential agrochemical/pharmaceutical intermediate	Research use (e.g., spirocyclic scaffolds for drug discovery)

Key Observations:

Molecular Weight and Complexity : The spirocyclic compound in has a higher molecular weight (249 vs. ~217) due to its carbamate and hydrochloride groups, which also introduce ionic character .

Solubility : The hydrochloride salt and carbamate in enhance aqueous solubility, whereas 3-tert-butyl-5-cyclopropoxybenzonitrile’s bulky alkyl/ether groups likely reduce water solubility.

Reactivity : The nitrile group in the target compound may participate in cycloaddition or hydrolysis reactions, whereas the carbamate in is prone to enzymatic cleavage, a trait exploited in prodrug design.

Stability : The refrigeration requirement for suggests lower thermal stability compared to the target compound, which may remain stable at room temperature due to its aromatic and sterically protected structure.

Limitations:

Direct experimental data for 3-tert-butyl-5-cyclopropoxybenzonitrile are scarce, necessitating reliance on structural analogies and substituent effects. For instance, cyclopropoxy groups are known to undergo ring-opening reactions under acidic conditions, which could limit the compound’s utility in certain environments compared to the more stable spirocyclic framework in .